Cas no 1216840-94-6 (Doxylamine-d5 Succinate)

• Product Name: Doxylamine-d5 Succinate
• CAS No: 1216840-94-6
• MF: C₂₁H₂₈N₂O₅
• MW: 393.4882
• CID: 895981
• PubChem ID: 46781432
• Update Time: 2024-11-03

Doxylamine-d5 Succinate Chemical and Physical Properties

Names and Identifiers

• Doxylamine-d5 Succinate
• Doxylamine (D5 succinate)
• Doxylamine-d5 (succinate)
• (+/-)-Doxylamine-d5 Succinate (phenyl-d5)
• AKOS040733018
• F90834
• HY-A0069S
• 1216840-94-6
• Doxylamine D5 Succinate
• DA-63006
• Decapryn-d5 Succinate
• butanedioic acid;N,N-dimethyl-2-[1-(2,3,4,5,6-pentadeuteriophenyl)-1-pyridin-2-ylethoxy]ethanamine
• J-004586
• Decamium-d5

• Inchi： 1S/C17H22N2O.C4H6O4/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16;5-3(6)1-2-4(7)8/h4-12H,13-14H2,1-3H3;1-2H2,(H,5,6)(H,7,8)/i4D,5D,6D,9D,10D;
• InChI Key： KBAUFVUYFNWQFM-NBTFKYQWSA-N
• SMILES： O(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C1=C([H])C([H])=C([H])C([H])=N1)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H].O([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 393.231
• Monoisotopic Mass: 393.231
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• Molecular Weight: 393.5

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: 97-99°C
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Doxylamine-d5 Succinate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.